Cas no 863329-30-0 (potassium trifluoro(2E)-3-phenylprop-2-en-1-ylboranuide)

• Product Name: potassium trifluoro(2E)-3-phenylprop-2-en-1-ylboranuide
• CAS No: 863329-30-0
• MDL: MFCD34183613
• CID: 5671434
• PubChem ID: 101746645
• Update Time: 2025-10-29

potassium trifluoro(2E)-3-phenylprop-2-en-1-ylboranuide Chemical and Physical Properties

Names and Identifiers

• Trifluoropotassio(3-phenyl-2-propenyl) boron(V)
• potassium trifluoro[(2E)-3-phenylprop-2-en-1-yl]boranuide
• 863329-30-0
• EN300-26872338
• Borate(1-), trifluoro[(2E)-3-phenyl-2-propen-1-yl]-, potassium (1:1), (T-4)-
• potassium trifluoro(2E)-3-phenylprop-2-en-1-ylboranuide

• MDL： MFCD34183613
• Inchi： 1S/C9H8BF3.K/c11-10(12,13)8-4-7-9-5-2-1-3-6-9;/h1-8H;/q-1;+1/b7-4+;
• InChI Key： ZCMFENCOUIKMLD-KQGICBIGSA-N
• SMILES： C(/C1C=CC=CC=1)=C\[CH-][B+3]([F-])([F-])[F-].[K+]

Computed Properties

• Exact Mass: 224.0386464g/mol
• Monoisotopic Mass: 224.0386464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on potassium trifluoro(2E)-3-phenylprop-2-en-1-ylboranuide

Potassium Trifluoro(2E)-3-Phenylprop-2-en-1-ylboranuide: A Comprehensive Overview

The compound potassium trifluoro(2E)-3-phenylprop-2-en-1-ylboranuide (CAS No. 863329-30-0) is a highly specialized boron-containing organometallic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is notable for its unique structural features and versatile reactivity, making it a valuable tool in modern chemical research.

Potassium trifluoro(2E)-3-phenylprop-2-en-1-ylboranuide belongs to the class of boron reagents, which are widely used in cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are pivotal in the construction of complex molecular architectures, particularly in the synthesis of pharmaceuticals and advanced materials. The compound's structure consists of a boron atom coordinated to a trifluoromethyl group and a substituted vinyl group, with the potassium cation serving as the counterion.

Recent studies have highlighted the exceptional stability and reactivity of potassium trifluoro(2E)-3-phenylprop-2-en-1-ylboranuide under various reaction conditions. Researchers have demonstrated its ability to participate in palladium-catalyzed coupling reactions with aryl halides, leading to the formation of biaryl compounds with high yields and excellent stereochemical control. This makes it an attractive alternative to traditional boronic acids in cross-coupling applications.

The synthesis of potassium trifluoro(2E)-3-phenylprop-2-en-1-yliodide involves a multi-step process that begins with the preparation of the corresponding iodide intermediate. This intermediate is then subjected to dehalogenation using potassium fluoride, yielding the final boronate ester product. The reaction conditions are carefully optimized to ensure high purity and stability of the final product.

One of the most exciting developments involving potassium trifluoro(2E)-3-fenilpropenilborenoido potásico (as it is sometimes referred to in Spanish literature) is its application in asymmetric synthesis. By incorporating chiral ligands into the reaction system, chemists have been able to achieve enantioselective formation of complex organic molecules. This breakthrough has significant implications for the pharmaceutical industry, where enantiomerically pure compounds are often required for drug development.

In addition to its role in cross-coupling reactions, potassium trifluoro(2E)-3-fenilpropenilborenoido potásico has also been explored as a precursor for the synthesis of novel materials with unique electronic properties. For instance, researchers have used this compound to prepare conjugated polymers that exhibit enhanced conductivity and stability under harsh conditions.

The physical properties of potassium trifluoro(2E)-3-fenilpropenilborenoido potásico make it particularly suitable for use in low temperature reactions. Its low melting point and high solubility in common organic solvents facilitate its handling and storage under standard laboratory conditions.

From an environmental standpoint, potassium trifluoro(2E)-3-fenilpropenilborenoido potásico has been shown to exhibit minimal toxicity towards aquatic organisms under standard testing conditions. This makes it a safer alternative to some other boron-based reagents that are currently available on the market.

In conclusion, potassium trifluoro(2E)-3-fenilpropenilborenoido potásico (CAS No. 863329–30–0) is a versatile and highly functional compound that continues to find new applications across various branches of chemistry. Its unique combination of stability, reactivity, and compatibility with modern synthetic methods positions it as an indispensable tool for researchers seeking to push the boundaries of chemical innovation.